Cas no 2229561-29-7 (1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol
• CAS No: 2229561-29-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 5854442
• PubChem ID: 165688593
• Update Time: 2025-11-01

1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol
• EN300-1802880
• 1-[1-(1-methylcyclopropyl)cyclopropyl]ethan-1-ol
• 2229561-29-7

• Inchi： 1S/C9H16O/c1-7(10)9(5-6-9)8(2)3-4-8/h7,10H,3-6H2,1-2H3
• InChI Key： VCUNVZMZEJBQBJ-UHFFFAOYSA-N
• SMILES： OC(C)C1(CC1)C1(C)CC1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol

Introduction to 1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol (CAS No. 2229561-29-7)

The compound 1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol (CAS No. 2229561-29-7) is a unique organic molecule with a complex structure that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which includes two cyclopropane rings connected by a methylene group and an alcohol functional group. The presence of the cyclopropane rings imparts unique electronic and steric properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of cyclopropane-containing compounds in various areas, including drug discovery, polymer synthesis, and advanced materials. The cyclopropane ring is known for its high ring strain, which can lead to reactivity in certain chemical transformations. This property has been exploited in the development of novel synthetic pathways and catalytic processes. For instance, researchers have explored the use of cyclopropane-containing alcohols as intermediates in the synthesis of bioactive molecules, where their unique reactivity can facilitate key transformations.

The alcohol functional group in 1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol adds another layer of complexity to its chemical behavior. Alcohols are versatile functional groups that can participate in a wide range of reactions, including oxidation, reduction, and substitution reactions. In the context of this compound, the alcohol group can serve as a site for further functionalization, enabling the synthesis of derivatives with tailored properties. Recent advancements in asymmetric catalysis have also opened new avenues for the enantioselective synthesis of such compounds, which is crucial for applications in pharmaceuticals and agrochemicals.

From a structural perspective, the molecule's bicyclic framework provides a rigid and compact geometry, which can be advantageous in certain applications. For example, such frameworks are often sought after in the design of molecular scaffolds for drug discovery, where rigidity can enhance binding affinity to target proteins. Additionally, the methyl substituent on one of the cyclopropane rings introduces additional steric effects, which can influence both the physical properties of the compound and its reactivity in chemical reactions.

Recent research has also focused on the physical properties of CAS No. 2229561-29-7, including its melting point, boiling point, and solubility characteristics. These properties are critical for determining its suitability in various industrial processes and applications. For instance, understanding the compound's solubility behavior can guide its use as a solvent or as an intermediate in reaction media with specific solvent requirements.

In terms of synthesis, 1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. These methods leverage the unique reactivity of cyclopropane systems to construct complex molecular architectures efficiently. Recent advancements in catalytic systems have further enhanced the selectivity and efficiency of these reactions, making them more amenable to large-scale production.

The potential applications of this compound extend beyond traditional chemical synthesis into emerging areas such as nanotechnology and materials science. For example, its rigid structure and functionalizable groups make it a candidate for use in self-assembling materials or as a building block for more complex molecular architectures. Researchers are also exploring its use in energy-related applications, such as battery components or catalyst supports, where its unique electronic properties could offer performance advantages.

In conclusion, CAS No. 2229561-29-7, or 1-1-(1-methylcyclopropyl)cyclopropylethan-1-ol, is a fascinating compound with a rich structural complexity that offers numerous opportunities for research and application across diverse fields. Its combination of cyclopropane rings and an alcohol functional group makes it a versatile building block for chemical innovation.